Cas no 1416714-54-9 (4-Methoxy-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine)
4-Methoxy-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine Chemical and Physical Properties
Names and Identifiers
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- 4-Methoxy-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine
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- MDL: MFCD22689844
- Inchi: 1S/C12H15N3O2/c1-16-10-5-6-13-12-9(10)8-14-15(12)11-4-2-3-7-17-11/h5-6,8,11H,2-4,7H2,1H3
- InChI Key: MAJOUJKSLMRQEG-UHFFFAOYSA-N
- SMILES: O1CCCCC1N1C2C(=C(C=CN=2)OC)C=N1
Computed Properties
- Exact Mass: 233.116426730 g/mol
- Monoisotopic Mass: 233.116426730 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 49.2
- Molecular Weight: 233.27
4-Methoxy-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 219351-500mg |
1-(Tetrahydro-2H-pyran-2-yl)-4-methoxy-1H-pyrazolo[3,4-b]pyridine, 95% min |
1416714-54-9 | 95% | 500mg |
$1470.00 | 2023-09-06 | |
| Matrix Scientific | 219351-1g |
1-(Tetrahydro-2H-pyran-2-yl)-4-methoxy-1H-pyrazolo[3,4-b]pyridine, 95% min |
1416714-54-9 | 95% | 1g |
$2520.00 | 2023-09-06 | |
| Ambeed | A945133-100mg |
4-Methoxy-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine |
1416714-54-9 | 97% | 100mg |
$306.0 | 2025-03-04 | |
| Ambeed | A945133-250mg |
4-Methoxy-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine |
1416714-54-9 | 97% | 250mg |
$519.0 | 2025-03-04 | |
| Ambeed | A945133-1g |
4-Methoxy-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine |
1416714-54-9 | 97% | 1g |
$1400.0 | 2025-03-04 |
4-Methoxy-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 4-Methoxy-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine
Comprehensive Overview of 4-Methoxy-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine (CAS No. 1416714-54-9)
4-Methoxy-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. With the CAS number 1416714-54-9, this compound is recognized for its unique structural features, including a pyrazolo[3,4-b]pyridine core and a tetrahydro-2H-pyran-2-yl protecting group. These attributes make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents.
The growing interest in 4-Methoxy-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine is driven by its potential applications in drug discovery. Researchers are increasingly exploring its role in modulating enzymatic activity, particularly in the context of cancer therapeutics and neurodegenerative diseases. The compound's methoxy and pyranyl substituents contribute to its stability and bioavailability, making it a promising candidate for further preclinical studies.
In recent years, the demand for pyrazolo[3,4-b]pyridine derivatives has surged due to their versatility in medicinal chemistry. A common query among scientists is: "How does the tetrahydro-2H-pyran-2-yl group enhance the pharmacokinetic properties of this compound?" Studies suggest that this moiety improves solubility and metabolic stability, addressing key challenges in drug formulation. Additionally, the 4-methoxy substitution is known to influence electronic properties, which can be critical for target binding affinity.
From an industrial perspective, CAS 1416714-54-9 is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic methods and solvent-free reactions have been applied to its production, aligning with global trends toward environmentally friendly processes. This aligns with frequent searches like "eco-friendly synthesis of pyrazolo[3,4-b]pyridine derivatives" and "scalable routes for heterocyclic intermediates."
Another hot topic is the computational modeling of 4-Methoxy-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine. Molecular docking studies and QSAR (Quantitative Structure-Activity Relationship) analyses are frequently employed to predict its interactions with biological targets. Such approaches are pivotal in accelerating drug discovery pipelines, a subject often searched as "in silico screening of pyrazolo[3,4-b]pyridine analogs."
Quality control and analytical characterization of 1416714-54-9 are also critical focus areas. Techniques like HPLC, NMR, and mass spectrometry are routinely used to verify purity and structural integrity. Researchers frequently ask: "What are the optimal analytical conditions for 4-Methoxy-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine?" Standardized protocols are essential to ensure reproducibility in both academic and industrial settings.
In summary, 4-Methoxy-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine represents a multifaceted compound with broad relevance in modern chemistry. Its applications span from drug development to material science, reflecting the interdisciplinary nature of contemporary research. As interest in heterocyclic chemistry continues to rise, this compound is poised to remain a key player in innovation.
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